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Compound of Interest

Compound Name: Filastatin

Cat. No.: B1663349

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of Filastatin, a small molecule inhibitor of Candida albicans
adhesion, morphogenesis, and pathogenesis.[1][2][3] By following these procedural, step-by-
step instructions, laboratories can ensure the safe handling and disposal of this compound,
minimizing environmental impact and maintaining a secure work environment.

Hazard Profile and Safety Precautions

Filastatin is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[4] Therefore, it is imperative to avoid release into the environment and to handle the
compound with appropriate personal protective equipment (PPE).

Table 1: Filastatin Hazard Information and Required PPE
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Hazard Classification

GHS Hazard Statements

Required Personal
Protective Equipment
(PPE)

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

Safety goggles with side-
shields, protective gloves,
impervious clothing, suitable

respirator.[4]

Acute aquatic toxicity

(Category 1)

H400: Very toxic to aquatic life

Avoid release to the

environment.[4]

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects

Collect spillage.[4]

Step-by-Step Disposal Protocol for Filastatin

The primary directive for Filastatin disposal is to "Dispose of contents/ container to an

approved waste disposal plant"[4]. This means that under no circumstances should Filastatin

or its containers be disposed of down the drain or in regular trash.

1. Waste ldentification and Segregation:

e Achemical is considered waste when it is no longer needed or wanted.[5]

» All waste containing Filastatin must be segregated as hazardous waste.[5][6]

» Store Filastatin waste separately from incompatible materials such as strong acids/alkalis

and strong oxidizing/reducing agents.[4][6]

2. Waste Collection and Container Management:

o Use a suitable, leak-proof, and clearly labeled container for collecting Filastatin waste.[5]

The original container is often a good choice if it is in good condition.[6]

e The container must be affixed with a "Hazardous Waste" label.[5] The label should clearly

identify the contents, including the name "Filastatin" and its concentration. Do not use

chemical abbreviations.[5]
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o Keep the waste container securely capped at all times, except when adding waste.[5][6]

» Store the waste container in a designated and properly ventilated "Satellite Accumulation
Area" (SAA).[6]

3. Disposal of Contaminated Materials:

e Solid Waste: PPE, absorbent pads, and other solid materials contaminated with Filastatin
must be disposed of as hazardous waste.[7] Place these items in the designated Filastatin
waste container.

e Liquid Waste: Solutions containing Filastatin should be collected in a designated hazardous
liquid waste container. Do not mix with other waste streams unless compatibility has been
confirmed.

» Empty Containers: Even "empty" containers may retain residual amounts of the chemical.
These containers should be treated as hazardous waste and disposed of through an
approved waste disposal plant.[8] Alternatively, if institutional policy allows, containers may
be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous waste.[5][9] After triple-rinsing, the container can be managed according to
laboratory-specific procedures for decontaminated glassware or plastic.[8][9]

e Sharps: Needles, syringes, or other sharps contaminated with Filastatin must be disposed
of in an approved, puncture-resistant sharps container that is clearly labeled as containing
hazardous chemical waste.[10]

4. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[5]

e Ensure all paperwork and manifests are completed as required by your institution and local
regulations.

Experimental Workflow for Waste Segregation
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The following diagram illustrates the decision-making process for segregating different types of
Filastatin-contaminated waste.

Filastatin Waste Disposal Workflow

Filastatin Waste Generated

Is the waste liquid?

No
Is the waste solid (e.g., PPE, contaminated labware)?
No Yes
Is it an empty container?
es Yes (empty) No (contains residue) Place in labeled hazardous solid waste container
Triple-rinse with appropriate solvent Treat as hazardous waste and dispose of via EHS
Dispose of rinsed container per institutional policy Collect rinsate as hazardous liquid waste

Collect in labeled hazardous liquid waste container

Contact EHS for waste pickup
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Caption: Decision tree for the proper segregation and disposal of Filastatin waste.

By adhering to these detailed procedures, laboratories can ensure the safe and compliant
disposal of Filastatin, protecting both personnel and the environment. Always consult your
institution's specific waste disposal guidelines and EHS department for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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